Cas no 1803884-96-9 (5-(3-Bromopropyl)-2-nitrobenzyl chloride)

• Product Name: 5-(3-Bromopropyl)-2-nitrobenzyl chloride
• CAS No: 1803884-96-9
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• CID: 4981141
• Update Time: 2025-05-20

5-(3-Bromopropyl)-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-nitrobenzyl chloride

• Inchi： 1S/C10H11BrClNO2/c11-5-1-2-8-3-4-10(13(14)15)9(6-8)7-12/h3-4,6H,1-2,5,7H2
• InChI Key： CZQPVEMDFWHCTR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(CCl)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 5-(3-Bromopropyl)-2-nitrobenzyl chloride

5-(3-Bromopropyl)-2-nitrobenzyl Chloride (CAS No. 1803884-96-9): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology

5-(3-Bromopropyl)-2-nitrobenzyl chloride (CAS No. 1803884-96-9) is a versatile organic compound that has gained significant attention in the field of chemical biology due to its unique structural features and potential applications. This compound is characterized by a 2-nitrobenzyl chloride moiety linked to a 3-bromopropyl chain, making it an intriguing candidate for various chemical and biological studies.

The molecular structure of 5-(3-Bromopropyl)-2-nitrobenzyl chloride consists of a benzene ring substituted with a nitro group at the 2-position and a bromopropyl chain attached to the benzyl chloride group. The presence of the bromine atom in the propyl chain and the nitro group on the benzene ring imparts unique reactivity and functional properties to this compound. These features make it particularly useful in synthetic chemistry, where it can serve as a building block for more complex molecules.

In recent years, the synthesis of 5-(3-Bromopropyl)-2-nitrobenzyl chloride has been optimized using various methodologies. One common approach involves the bromination of propargylic alcohols followed by substitution with 2-nitrobenzyl chloride. This method has been reported to yield high purity products with good yields, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed reactions, which have shown promise in improving the efficiency and selectivity of the synthesis process.

The reactivity of 5-(3-Bromopropyl)-2-nitrobenzyl chloride is primarily driven by the electrophilic nature of the chloromethyl group and the electron-withdrawing properties of the nitro and bromo substituents. These features make it an excellent substrate for nucleophilic substitution reactions, which are fundamental in organic synthesis. For instance, it can be used to introduce functional groups such as amines, alcohols, or thiols into more complex molecular architectures.

In the context of chemical biology, 5-(3-Bromopropyl)-2-nitrobenzyl chloride has shown potential as a tool for probing biological systems. The bromine atom in the propyl chain can be used as a handle for further functionalization, allowing researchers to attach various bioactive molecules or labels. This property is particularly useful in drug discovery and development, where it can be employed to create prodrugs or targeted drug delivery systems.

The nitro group on the benzene ring also plays a crucial role in modulating the biological activity of this compound. Nitroaromatic compounds are known for their ability to undergo reduction under physiological conditions, which can lead to the formation of reactive intermediates such as nitroso species or hydroxylamines. These intermediates can interact with biological targets, making them valuable for studying enzyme inhibition or other biochemical processes.

Recent studies have explored the use of 5-(3-Bromopropyl)-2-nitrobenzyl chloride in combination with other functional groups to create multifunctional molecules with enhanced biological activity. For example, researchers have synthesized derivatives that incorporate both hydrophobic and hydrophilic moieties, which can improve solubility and bioavailability. These derivatives have shown promise in various therapeutic applications, including anti-inflammatory and anticancer treatments.

The safety profile of 5-(3-Bromopropyl)-2-nitrobenzyl chloride is an important consideration in its application. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety in laboratory settings. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 5-(3-Bromopropyl)-2-nitrobenzyl chloride (CAS No. 1803884-96-9) is a versatile organic compound with significant potential in chemical biology and synthetic chemistry. Its unique structural features and reactivity make it an attractive candidate for various applications, from drug discovery to materials science. As research continues to advance, it is likely that new uses and properties of this compound will be discovered, further expanding its utility in scientific research and industrial applications.